Cas no 1806816-99-8 (Ethyl 3-amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 3-amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1806816-99-8
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4857185
• Update Time: 2025-05-19

Ethyl 3-amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H11BrF2N2O2/c1-2-17-10(16)8-7(14)5(4-11)3-6(15-8)9(12)13/h3,9H,2,4,14H2,1H3
• InChI Key： HRPZCBGQOKZNDI-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)N=C(C(=O)OCC)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2.5
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate

Ethyl 3-amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806816-99-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806816-99-8) is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its complex pyridine core structure, has garnered considerable attention due to its utility in the synthesis of various bioactive molecules. The presence of multiple functional groups, including an amino group, a bromomethyl moiety, and a difluoromethyl substituent, makes it a valuable building block for the development of novel therapeutic agents.

The< strong>Ethyl 3-amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate molecule exhibits unique chemical properties that facilitate its incorporation into diverse pharmacophores. The amino group at the 3-position allows for further functionalization via reductive amination or amide bond formation, while the bromomethyl group at the 4-position serves as a reactive handle for nucleophilic substitution reactions. Additionally, the difluoromethyl group at the 6-position enhances metabolic stability and lipophilicity, key factors in drug design. These attributes have positioned this compound as a cornerstone in the synthesis of small-molecule inhibitors targeting various biological pathways.

Recent advancements in medicinal chemistry have highlighted the< strong>Ethyl 3-amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate as a crucial intermediate in the development of kinase inhibitors. Kinases play a pivotal role in numerous cellular processes, making them attractive targets for therapeutic intervention. The pyridine scaffold is particularly well-suited for kinase inhibition due to its ability to mimic ATP binding pockets. In particular, studies have demonstrated its efficacy in generating potent inhibitors of tyrosine kinases, which are implicated in cancers and inflammatory diseases. The< strong>3-amino,< strong>4-(bromomethyl), and< strong>6-(difluoromethyl) functionalities allow for fine-tuning of binding interactions with target proteins, optimizing both affinity and selectivity.

The utility of this compound extends beyond kinase inhibition. Emerging research suggests its application in the synthesis of antiviral agents. The structural features of< strong>Ethyl 3-amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate enable the development of molecules that can interfere with viral replication cycles. For instance, modifications at the< strong>3-amino and< strong>4-(bromomethyl) positions can lead to compounds that disrupt viral protease activity or inhibit integrase function. Furthermore, the< strong>6-(difluoromethyl) group can enhance pharmacokinetic profiles, ensuring better absorption and distribution within the body. These findings underscore the compound's potential in addressing emerging viral threats.

In addition to its role in anticancer and antiviral therapies, Ethyl 3-amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate has shown promise in neurodegenerative disease research. The pyridine core is frequently found in drugs targeting neurological disorders due to its ability to cross the blood-brain barrier efficiently. Researchers have leveraged this compound to develop novel acetylcholinesterase inhibitors for Alzheimer's disease treatment. The< strong>3-amino,< strong>4-(bromomethyl), and< strong>6-(difluoromethyl) groups provide multiple sites for chemical modification, enabling the creation of highly specific inhibitors with improved efficacy and reduced side effects.

The synthesis of Ethyl 3-amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate involves a multi-step process that highlights modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the bromomethyl group, followed by protection-deprotection strategies to manipulate the amino functionality. The introduction of the difluoromethyl group is typically achieved through metal-catalyzed cross-coupling reactions or halogenation-difluorination sequences. These synthetic routes underscore the compound's complexity and the sophistication required to produce it on an industrial scale.

The growing demand for high-quality intermediates like Ethyl 3-amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate has driven innovation in chemical manufacturing processes. Continuous flow chemistry has emerged as a particularly promising approach for scaling up production while maintaining high purity standards. This technology enables precise control over reaction conditions, minimizing byproduct formation and improving yield consistency. Such advancements are critical for ensuring that pharmaceutical companies have access to reliable supplies of essential intermediates for drug development.

In conclusion, Ethyl 3-amino-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806816-99-8) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features make it an invaluable intermediate for developing drugs targeting cancers, viruses, and neurodegenerative diseases. As research continues to uncover new therapeutic applications, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.